Cas no 3926-66-7 (2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-1-ol)

• Product Name: 2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-1-ol
• CAS No: 3926-66-7
• MF: C₁₇H₁₉ClN₂OS
• MW: 334.863561868668
• CID: 1503568
• PubChem ID: 77526
• Update Time: 2025-04-21

2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-1-ol
• 2-chloro-10-[3-(dimethylamino)propyl]phenothiazin-1-ol
• 10H-Phenothiazin-1-ol, 2-chloro-10-(3-(dimethylamino)propyl)-
• DTXSID90192509
• 1-Hydroxychlorpromazine
• Phenothiazine, 2-chloro-10-(3-(dimethylamino)propyl)-1-hydroxy-
• 1-Hydroxy-2-chloro-10-(3-(dimethylamino)propyl)phenothiazine
• BRN 1026039
• SCHEMBL7585294
• 3926-66-7

• Inchi： 1S/C17H19ClN2OS/c1-19(2)10-5-11-20-13-6-3-4-7-14(13)22-15-9-8-12(18)17(21)16(15)20/h3-4,6-9,21H,5,10-11H2,1-2H3
• InChI Key： FWNNYTKAPJEWGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1O)N(C1C=CC=CC=1S2)CCCN(C)C

Computed Properties

• Exact Mass: 334.09087
• Monoisotopic Mass: 334.0906621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 26.71